molecular formula C13H17NO3 B8283357 2-Butyrylamino-4-methyl-benzoic acid methyl ester

2-Butyrylamino-4-methyl-benzoic acid methyl ester

Cat. No.: B8283357
M. Wt: 235.28 g/mol
InChI Key: FPSBVFVXCAKBSN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Butyrylamino-4-methyl-benzoic acid methyl ester is a useful research compound. Its molecular formula is C13H17NO3 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H17NO3

Molecular Weight

235.28 g/mol

IUPAC Name

methyl 2-(butanoylamino)-4-methylbenzoate

InChI

InChI=1S/C13H17NO3/c1-4-5-12(15)14-11-8-9(2)6-7-10(11)13(16)17-3/h6-8H,4-5H2,1-3H3,(H,14,15)

InChI Key

FPSBVFVXCAKBSN-UHFFFAOYSA-N

Canonical SMILES

CCCC(=O)NC1=C(C=CC(=C1)C)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 0° C. solution of 2-amino-4-methyl-benzoic acid methyl ester (1.5 g, 9.0 mmol) and triethylamine (1.4 g, 13.5 mmol) in methylene chloride (30.0 mL) is added butyryl chloride (1.2 g, 10.8 mmol) dropwise. The mixture is stirred at 0° C. for 30 min and is quenched with saturated sodium bicarbonate (10 mL). The organic phase is washed with brine (20 mL), dried (Na2SO4), filtered, and concentrated under reduced pressure to a residue. The residue is purified by flash chromatography to afford the title compound as syrup (2.2 g, 100%). LC-ES/MS m/e 236.3 (M+1).
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
1.4 g
Type
reactant
Reaction Step One
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Yield
100%

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